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Compound of Interest

Compound Name: 1-(1-Chloroethyl)-2-fluorobenzene

CAS No.: 60907-87-1

Cat. No.: B1314499 Get Quote

Executive Summary
1-(1-Chloroethyl)-2-fluorobenzene (CAS: 60907-87-1) is not merely a halogenated solvent; it

is a reactive secondary benzylic chloride. Unlike stable aryl halides (e.g., chlorobenzene), this

compound possesses a labile chlorine atom at the benzylic position, making it a potent

alkylating agent and highly susceptible to hydrolysis.

The Critical Risk: Improper disposal into bulk waste drums containing moisture or protic

solvents can trigger rapid hydrolysis, generating hydrogen chloride (HCl) gas and significant

heat. This can lead to drum pressurization, seal failure, or explosion.

This guide outlines a self-validating disposal workflow designed to neutralize these specific

reactivity risks.

Part 1: Chemical Profile & Risk Assessment
Before initiating disposal, you must verify the material's state. The reactivity profile below

dictates the engineering controls required.
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Property Specification Operational Implication

CAS Number 60907-87-1
Use for waste manifesting and

inventory tracking.

Chemical Structure C₈H₈ClF
Secondary benzylic chloride

(reactive center).

Flash Point ~45–55°C (Est.)
Class II Combustible Liquid.

Ground all transfer equipment.

Hydrolytic Stability Unstable

Reacts with water/humidity to

form HCl and 1-(2-

fluorophenyl)ethanol.

Specific Gravity ~1.1–1.2 g/mL

Denser than water; sinks and

forms bottom layer in aqueous

mixes.

Incompatibilities
Water, Alcohols, Bases,

Oxidizers

DO NOT mix with general

aqueous waste streams.

Part 2: Pre-Disposal Stabilization (The "Expertise"
Phase)
Field Insight: Most accidents involving benzylic halides occur because the user treats them as

inert waste. If the material has been stored for a long period, it may already have degraded,

resulting in pressurized containers.

1. Inspection & Venting
Visual Check: Look for fuming (HCl mist) or bulging caps.

Protocol: If the container is old, place it in a fume hood. Wear butyl rubber gloves and a face

shield. Crack the cap slowly to relieve potential pressure.

2. Chemical Quenching (Small Quantities < 50 mL)
For small residual amounts remaining in synthesis flasks, do not rinse directly into the drain or

organic waste drum.
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Step A: Dilute with a non-protic solvent (e.g., Dichloromethane or Ethyl Acetate).

Step B: Slowly add a 10% solution of aqueous Sodium Bicarbonate (NaHCO₃).

Mechanism:[1][2][3] This neutralizes any generated HCl and hydrolyzes the benzylic

chloride to the safer alcohol derivative under controlled conditions.

Step C: Allow CO₂ evolution to cease before separating layers. Dispose of the organic layer

as Halogenated Organic Waste.

3. Bulk Disposal (> 50 mL)
Do not quench bulk material unless you have a reactor setup. The exotherm can be dangerous.

Strategy: Segregate as "Pure Chemical Waste" for incineration.

Stabilizer: If the waste must be stored in a drum, add a small amount of anhydrous Sodium

Carbonate (solid) to the bottom of the drum to scavenge any acid generated during storage.

Part 3: The Disposal Workflow
This decision tree ensures that the specific reactivity of the benzylic position is accounted for

before the material leaves your control.
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Waste: 1-(1-Chloroethyl)-2-fluorobenzene

Quantity Assessment

Small Scale / Residual
(< 50 mL)

Bulk / Pure Reagent
(> 50 mL)

Controlled Hydrolysis/Neutralization
(Add NaHCO3 + DCM)

Deactivate

Segregate Stream:
High BTU / Halogenated Incineration

Do NOT Quench Manually

Verify pH Neutrality

If pH 7

Select Container:
HDPE or Glass (Avoid Metal)

Labeling:
'Flammable', 'Corrosive', 'Reactive'

Transfer to EHS/Waste Hauler

Click to download full resolution via product page
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Figure 1: Decision matrix prioritizing scale-dependent handling to prevent uncontrolled

hydrolysis.

Part 4: Regulatory & Logistical Compliance
1. Waste Classification (RCRA)
Under US EPA regulations (and similar global standards), this material falls under specific

hazardous waste codes.

D001 (Ignitable): Due to flash point < 60°C.

Halogenated Solvents (F-List/D-List): While not specifically F-listed like DCM, it must be

treated as halogenated waste to prevent formation of dioxins during improper incineration.

Recommended Label: "Hazardous Waste - Flammable, Corrosive, Toxic. Contains: 1-(1-
Chloroethyl)-2-fluorobenzene."[4]

2. Packaging Specifications
Primary Container:

Recommended: High-Density Polyethylene (HDPE) or Borosilicate Glass.

Forbidden: Standard steel drums (without liners) or Aluminum. The hydrolysis product

(HCl) will rapidly corrode metal, leading to leaks.

Closure: Use a vented cap if the waste is suspected to contain moisture, to prevent pressure

buildup.

3. Storage Compatibility
Store the waste container in a Flammables Cabinet, separated from:

Strong Oxidizers (Nitric acid, Peroxides).

Strong Bases (Caustics cause rapid elimination reactions).

Aqueous waste streams.[5]
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Part 5: Emergency Contingencies
In the event of a spill or exposure, immediate action is required.[1][2][3][6]

Spill Cleanup:

Evacuate the immediate area (benzylic halides are lachrymators/tear-inducing).

Do not use water.[3][7]

Absorb with Vermiculite or Dry Sand.

Collect into a wide-mouth jar and label as "Spill Debris - Halogenated."

First Aid:

Skin: Wash immediately with soap and water.[6] Benzylic chlorides can penetrate skin and

hydrolyze subcutaneously; monitor for delayed burns.

Eyes: Flush for 15 minutes. Seek medical attention immediately.

References
National Center for Biotechnology Information (2026).PubChem Compound Summary for

CID 123456, 1-(1-Chloroethyl)-2-fluorobenzene. Retrieved from [Link]

U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Orientation Manual. Retrieved from [Link]

American Chemical Society (ACS).Identifying and Handling Hazardous Waste in Academic

Laboratories. Retrieved from [Link]

Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:

Safety Data Sheets. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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